Cas no 2137601-30-8 (5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride)

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in medicinal chemistry and chemical biology. Its triazole core and sulfonyl fluoride moiety make it a reactive electrophile, suitable for selective covalent modification of target proteins or nucleophilic residues. The methoxymethyl and propyl substituents enhance solubility and stability, facilitating handling in synthetic workflows. This compound is particularly useful in activity-based protein profiling (ABPP) and inhibitor development due to its balanced reactivity and selectivity. Its structural features allow for further functionalization, enabling tailored applications in probe design or drug discovery. Proper storage under inert conditions is recommended to maintain reactivity.

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride structure

2137601-30-8 structure

Product Name:5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride

CAS No:2137601-30-8

MF:C₇H₁₂FN₃O₃S

MW:237.251883506775

CID:5297485

Update Time:2025-10-29

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
- 5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride
- 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(methoxymethyl)-4-propyl-
- Inchi： 1S/C7H12FN3O3S/c1-3-4-11-6(5-14-2)9-10-7(11)15(8,12)13/h3-5H2,1-2H3
- InChI Key： PVJCTFYPRYVLKP-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(COC)N1CCC)(=O)(=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 292
XLogP3: 0.1
Topological Polar Surface Area: 82.5

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782916-0.05g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	0.05g	$624.0	2024-05-22
Enamine	EN300-782916-0.1g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	0.1g	$653.0	2024-05-22
Enamine	EN300-782916-0.25g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	0.25g	$683.0	2024-05-22
Enamine	EN300-782916-0.5g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	0.5g	$713.0	2024-05-22
Enamine	EN300-782916-1.0g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	1.0g	$743.0	2024-05-22
Enamine	EN300-782916-2.5g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	2.5g	$1454.0	2024-05-22
Enamine	EN300-782916-5.0g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	5.0g	$2152.0	2024-05-22
Enamine	EN300-782916-10.0g	5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride	2137601-30-8	95%	10.0g	$3191.0	2024-05-22

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride Related Literature

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3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Additional information on 5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride

The Synthesis and Applications of 5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl Fluoride (CAS No. 2137601-30-8) in Chemical Biology and Drug Discovery

5-(Methoxymethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride, a structurally unique sulfonamide derivative, has garnered significant attention in recent years due to its versatile chemical properties and emerging roles in biomedical research. With the CAS registry number 2137601-30-8, this compound is characterized by a central triazole ring substituted at position 5 with a methoxymethyl group, at position 4 with a propyl chain, and bearing a sulfonyl fluoride moiety at the 3-position. This combination of functional groups endows it with distinctive reactivity profiles and biological activities, positioning it as a promising tool in enzymology studies and drug development pipelines.

The core structure of the triazole scaffold forms the basis for its stability and ability to participate in hydrogen bonding interactions. Recent advancements in computational chemistry have revealed that the spatial arrangement of the methoxymethyl substituent